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Compound of Interest

Compound Name:
1-(3-Fluorophenyl)-2-

phenylethanone

Cat. No.: B1302160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and spectral analysis of 1-(3-Fluorophenyl)-2-phenylethanone. The information

herein is intended to support research and development activities in the fields of medicinal

chemistry, pharmacology, and materials science.

Chemical Identity and Physicochemical Properties
1-(3-Fluorophenyl)-2-phenylethanone, also known as 3'-Fluoro-2-phenylacetophenone, is an

aromatic ketone with the chemical formula C₁₄H₁₁FO.[1] Its structure features a phenyl group

and a 3-fluorophenyl group attached to an ethanone backbone.

Table 1: General and Physicochemical Properties
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Property Value Reference(s)

CAS Number 40281-50-3 [1]

Molecular Formula C₁₄H₁₁FO [1]

Molecular Weight 214.24 g/mol [1]

Appearance Solid

Boiling Point
327.4 °C at 760 mmHg

(Predicted)

Storage Temperature
2-8°C, in a dark, inert

atmosphere
[1]

Synthesis of 1-(3-Fluorophenyl)-2-phenylethanone
The primary synthetic route to 1-(3-Fluorophenyl)-2-phenylethanone is through a Friedel-

Crafts acylation reaction. This electrophilic aromatic substitution involves the reaction of a

suitable acylating agent with an aromatic compound in the presence of a Lewis acid catalyst.

General Reaction Scheme
A common approach involves the acylation of fluorobenzene with phenylacetyl chloride.
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Friedel-Crafts Acylation

Fluorobenzene

1-(3-Fluorophenyl)-2-phenylethanonePhenylacetyl Chloride

AlCl₃ (Lewis Acid)

HCl
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Start

1. Prepare reaction vessel with AlCl₃ and DCM under N₂

2. Cool suspension to 0°C

3. Add phenylacetyl chloride and fluorobenzene dropwise

4. Stir at 0°C, then warm to RT. Monitor by TLC

5. Quench with ice and dilute HCl

6. Separate organic layer, wash with NaHCO₃ and brine

7. Dry organic layer over MgSO₄

8. Evaporate solvent and purify crude product

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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